N-1,3-benzodioxol-5-yl-2-[6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C27H21ClN2O5/c1-2-16-3-5-17(6-4-16)26(32)21-13-30(22-9-7-18(28)11-20(22)27(21)33)14-25(31)29-19-8-10-23-24(12-19)35-15-34-23/h3-13H,2,14-15H2,1H3,(H,29,31)
• InChI Key: DUPPVLSNXJKNQR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)Cl)CC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C27H21ClN2O5
• Molecular Weight: 488.9 g/mol

Description

“N-1,3-benzodioxol-5-yl-2-[6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide” is a complex organic compound. It is related to a series of compounds that have been studied for their anticancer activity. These compounds, which include 1-benzo[1,3]dioxol-5-yl-3-N-fused heteroaryl indoles, have been synthesized and evaluated against various cancer cell lines.

Scientific Research Applications

Antibacterial Agents

Research into novel antibacterial compounds is crucial for addressing the rising challenge of antibiotic resistance. A study by Bhoi et al. (2015) explored the synthesis and characterization of novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives. These compounds showed broad-spectrum antibacterial activity against Gram-positive and Gram-negative bacteria, highlighting their potential as new antibacterial agents [Bhoi, M. N., Borad, M. A., Parmar, H. B., & Patel, H. (2015)]. For more details, visit Synthesis and Characterization of Novel N-(Benzo[d]Thiazol-2-yl)-2-(2-(6-Chloroquinolin-4-yl)Hydrazinyl)Acetamide Derivatives Containing Quinoline Linkage as Potent Antibacterial Agents.

Antitumor Activity

The quest for new antitumor agents is a significant area of research due to the complex nature of cancer and the need for more effective treatments. Al-Suwaidan et al. (2016) reported on the synthesis, antitumor activity, and molecular docking study of some novel 3-benzyl-4(3H)quinazolinone analogues. These compounds demonstrated broad-spectrum antitumor activity, indicating their potential for further development as cancer therapeutics [Al-Suwaidan, I. A., Abdel-Aziz, A., Shawer, T., et al. (2016)]. For detailed insights, refer to Synthesis, antitumor activity and molecular docking study of some novel 3-benzyl-4(3H)quinazolinone analogues.

Antimicrobial Agents

The development of new antimicrobial agents is vital for combating microbial resistance and ensuring effective treatment options. Desai et al. (2007) synthesized new quinazolines as potential antimicrobial agents. These compounds were screened for their antibacterial and antifungal activities, showing promise as new antimicrobial candidates [Desai, N., Shihora, P. N., & Moradia, D. (2007)]. For additional information, access Synthesis and Characterization of New Quinazolines as Potential Antimicrobial Agents.